Cas no 107738-00-1 (3-(3,5-dimethylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3,5-dimethylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 107738-00-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6418377
• PubChem ID: 13797312
• Update Time: 2025-08-04

3-(3,5-dimethylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-2,2-dimethylpropan-1-ol
• EN300-1830281
• 107738-00-1
• SCHEMBL7094520
• AKOS015366629

• Inchi： 1S/C13H20O/c1-10-5-11(2)7-12(6-10)8-13(3,4)9-14/h5-7,14H,8-9H2,1-4H3
• InChI Key： FPEWDZKCGAMRRF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3,5-dimethylphenyl)-2,2-dimethylpropan-1-ol

CAS No. 107738-00-1: 3-(3,5-Dimethylphenyl)-2,2-Dimethylpropan-1-ol

3-(3,5-Dimethylphenyl)-2,2-dimethylpropan-1-ol, also known by its CAS registry number 107738-00-1, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its aromatic ring substituted with methyl groups and a tertiary alcohol functional group, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential applications in drug development, agrochemicals, and advanced materials.

The molecular structure of 3-(3,5-Dimethylphenyl)-2,2-dimethylpropan-1-ol consists of a phenyl ring substituted at the 3 and 5 positions with methyl groups, which imparts stability and aromaticity to the molecule. The alcohol group (-OH) is attached to a tertiary carbon atom, which is further connected to two methyl groups. This arrangement not only enhances the compound's solubility in organic solvents but also makes it an ideal candidate for various chemical transformations. Researchers have recently explored its role as a chiral auxiliary in asymmetric synthesis, leveraging its bulky structure to induce high enantioselectivity in reactions.

In terms of physical properties, CAS No. 107738-00-1 exhibits a melting point of approximately -45°C and a boiling point around 165°C under standard conditions. Its density is about 1.04 g/cm³, making it slightly heavier than water. The compound is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in both laboratory settings and industrial applications where controlled solubility is crucial.

The synthesis of 3-(3,5-Dimethylphenyl)-2,2-dimethylpropan-1-ol typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds required for this compound's formation.

One of the most promising areas of application for CAS No. 107738-00-1 is in the pharmaceutical industry. Its unique structure allows it to serve as a building block for bioactive molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug development. Additionally, its use as an intermediate in the synthesis of agrochemicals has been explored, particularly in the development of pesticides with enhanced efficacy and reduced environmental toxicity.

In conclusion, 3-(3,5-Dimethylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 107738-00-1) stands out as a significant compound in modern chemistry due to its structural versatility and wide-ranging applications. With ongoing research uncovering new synthetic methods and expanding its utility across industries, this compound continues to play a pivotal role in advancing scientific innovation.